Cas no 2228128-21-8 (tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate
• CAS No: 2228128-21-8
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 6570819
• PubChem ID: 165708315
• Update Time: 2025-08-05

tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate
• tert-butyl N-[1-(2-amino-3-hydroxypropyl)cyclohexyl]carbamate
• 2228128-21-8
• EN300-1884054

• Inchi： 1S/C14H28N2O3/c1-13(2,3)19-12(18)16-14(9-11(15)10-17)7-5-4-6-8-14/h11,17H,4-10,15H2,1-3H3,(H,16,18)
• InChI Key： FZFXKUSFVAIKGC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(CO)N)CCCCC1)=O

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate

tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate (CAS No. 2228128-21-8): A Comprehensive Overview

The compound tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate (CAS No. 2228128-21-8) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclohexylcarbamate backbone and a 2-amino-3-hydroxypropyl side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in modulating biological pathways.

In recent years, the demand for tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate has grown, particularly in the context of peptide synthesis and prodrug development. Its carbamate group provides stability under physiological conditions, while the amino and hydroxy functionalities offer sites for further chemical modifications. This adaptability aligns with current trends in targeted drug delivery and precision medicine, where customized molecular frameworks are essential.

One of the most searched questions related to this compound is: "What are the applications of tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate in drug development?" The answer lies in its ability to serve as a protecting group for amines during multi-step syntheses, ensuring selective reactivity. Additionally, its hydrophilic-lipophilic balance makes it suitable for improving the solubility of poorly water-soluble drugs, a critical challenge in modern pharmacology.

Another hot topic is the compound's role in neurodegenerative disease research. The 2-amino-3-hydroxypropyl moiety resembles structures found in neurotransmitters, sparking interest in its potential to cross the blood-brain barrier. This property is particularly relevant for developing treatments for conditions like Alzheimer's and Parkinson's diseases, where blood-brain barrier penetration is a major hurdle.

From a synthetic chemistry perspective, CAS No. 2228128-21-8 is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, such as catalytic hydrogenation or enzymatic processes, to reduce environmental impact. This aligns with the broader industry shift toward green pharmaceuticals and reduced carbon footprint in chemical manufacturing.

Quality control and analytical characterization of tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate are also frequently searched topics. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods are crucial for meeting regulatory standards in pharmaceutical applications, where even minor impurities can compromise safety and efficacy.

In summary, tert-butyl N-1-(2-amino-3-hydroxypropyl)cyclohexylcarbamate (CAS No. 2228128-21-8) is a multifaceted compound with broad relevance in drug discovery, neuroscience, and sustainable chemistry. Its unique structural features and adaptability position it as a key player in addressing some of the most pressing challenges in modern science. As research continues to uncover new applications, this compound is poised to remain at the forefront of innovation in the life sciences.